2-(1-(2-hydroxyethyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-phenethylacetamide

• IUPAC Name: 2-[1-(2-hydroxyethyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C17H19N5O3/c23-9-8-22-16-14(10-20-22)17(25)21(12-19-16)11-15(24)18-7-6-13-4-2-1-3-5-13/h1-5,10,12,23H,6-9,11H2,(H,18,24)
• InChI Key: ANOIIXWAFCIMHV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)CN2C=NC3=C(C2=O)C=NN3CCO
• Molecular Formula: C17H19N5O3
• Molecular Weight: 341.4 g/mol

Description

The compound “2-(1-(2-hydroxyethyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-phenethylacetamide” belongs to the class of pyrazolo[3,4-d]pyrimidines. Pyrazolo[3,4-d]pyrimidines are known to exhibit various biological activities and are often studied as potential therapeutic agents.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups and reaction conditions. Pyrazolo[3,4-d]pyrimidines can undergo various reactions such as C-3 chalcogenation.

Scientific Research Applications

Synthesis and Biological Activities

• Synthesis and Antimicrobial Activity : The synthesis of novel heterocycles incorporating the pyrazolo[3,4-d]pyrimidine motif has demonstrated significant antimicrobial activity. This suggests potential applications in developing new antimicrobial agents (Bondock et al., 2008; Bondock et al., 2008).

• Anticancer Potential : Research on pyrazolo[3,4-d]pyrimidin-4-one derivatives has shown promising anticancer activity, indicating their utility in cancer research and potential therapeutic applications (Al-Sanea et al., 2020; Abdellatif et al., 2014).

• Insecticidal and Antibacterial Applications : The creation of pyrimidine-linked pyrazole heterocyclics and their evaluation for insecticidal and antibacterial potential highlights another area of interest for research applications, emphasizing the compound's versatility (Deohate & Palaspagar, 2020).

• Neuroinflammation PET Imaging : Novel pyrazolo[1,5-a]pyrimidines have been evaluated as ligands for the translocator protein 18 kDa (TSPO), an early biomarker of neuroinflammatory processes. This suggests their application in neuroimaging and the study of neuroinflammation (Damont et al., 2015).

Mechanism of Action

Target of Action

Similar compounds have been reported to exhibit cytotoxic activity against human cancer cell lines

Mode of Action

The exact mode of action of this compound is currently unknown due to the lack of specific studies. Based on the structure and properties of similar compounds, it may interact with its targets through a variety of mechanisms, potentially including inhibition of key enzymes or disruption of cellular processes .

Biochemical Pathways

Similar compounds have been found to influence pathways related to cell growth and proliferation, potentially leading to cytotoxic effects .

Result of Action

Similar compounds have been reported to exhibit cytotoxic activity, suggesting that this compound may also have potential anticancer effects .

Future Directions

The future research directions for this compound could involve further exploration of its biological activity, optimization of its synthesis process, and investigation of its mechanism of action. Pyrazolo[3,4-d]pyrimidines are a promising class of compounds with potential applications in medicinal chemistry.